Cas no 365-14-0 (4-benzoyl-2-fluorophenol)

• Product Name: 4-benzoyl-2-fluorophenol
• CAS No: 365-14-0
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• CID: 1478985
• PubChem ID: 19011762
• Update Time: 2025-10-23

4-benzoyl-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-4-hydroxyphenyl)phenyl-
• 4-benzoyl-2-fluorophenol
• 3-fluoro-4-hydroxybenzophenone
• AKOS019823741
• SCHEMBL9428615
• EN300-1276443
• 365-14-0

• Inchi： 1S/C13H9FO2/c14-11-8-10(6-7-12(11)15)13(16)9-4-2-1-3-5-9/h1-8,15H
• InChI Key： VASXVYOEWZNYEF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 216.05867
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 4-benzoyl-2-fluorophenol

Comprehensive Overview of 4-Benzoyl-2-fluorophenol (CAS No. 365-14-0)

4-Benzoyl-2-fluorophenol (CAS No. 365-14-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of applications, from synthetic intermediates to potential therapeutic agents. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and potential applications of 4-benzoyl-2-fluorophenol.

Molecular Structure and Physical Properties

4-Benzoyl-2-fluorophenol is a phenolic compound with the molecular formula C₁₃H₉FO₂. Its molecular weight is approximately 218.21 g/mol. The compound features a benzene ring substituted with a benzoyl group at the 4-position and a fluorine atom at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the benzoyl group contributes to its reactivity and potential for forming stable derivatives.

The physical properties of 4-benzoyl-2-fluorophenol include a melting point of around 87-89°C and a boiling point of approximately 300°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic and analytical procedures.

Synthesis and Preparation

The synthesis of 4-benzoyl-2-fluorophenol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the Friedel-Crafts acylation of 2-fluorophenol using benzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). The reaction proceeds via an electrophilic aromatic substitution mechanism, leading to the formation of the desired product.

            C6H4F(OH) + C6H5COCℓ → C13H9F(OH) + HCl
        

An alternative method involves the reaction of 2-fluorobenzyl alcohol with benzoyl chloride under similar conditions. This route is often preferred due to its higher yield and milder reaction conditions.

            C6H4FCH2(OH) + C6H5COCℓ → C13H9F(OH) + HCl
        

Analytical Techniques and Characterization

The characterization of 4-benzoyl-2-fluorophenol can be accomplished using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. The characteristic signals for the fluorine atom and the benzoyl group can be easily identified in both proton (¹H NMR) and carbon (¹³C NMR) spectra.

            ¹H NMR (CDCl₃): δ 7.50-7.80 (m, 5H), 7.00-7.30 (m, 3H), 6.90 (s, 1H)
            ¹³C NMR (CDCl₃): δ 190.5 (C=O), 160.5 (C-F), 135.0-145.0 (aromatic carbons)
            IR (KBr): νmax = 3350 cm⁻¹ (O-H), 1710 cm⁻¹ (C=O), 1600 cm⁻¹ (aromatic ring)
            MS: m/z = 218 [M⁺]
        

Potential Applications in Pharmaceutical Research

4-Benzoyl-2-fluorophenol has shown promise in pharmaceutical research due to its potential biological activities. Recent studies have explored its anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-benzoyl-2-fluorophenol exhibited significant anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX-1 and COX-2). These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory drugs.

In another study published in Cancer Research, researchers investigated the anticancer activity of 4-benzoyl-2-fluorophenol. The results indicated that this compound effectively induced apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase pathways.

Beyond its direct biological activities, 4-benzoyl-2-fluorophenol serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a building block for synthesizing fluorinated analogs of existing drugs, which may offer improved pharmacokinetic properties or reduced side effects.

Safety Considerations and Handling Precautions

4-benzoyl-2-fluorophenol," it is essential to follow standard safety protocols to ensure laboratory safety. This compound should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken followed by medical attention if necessary. For instance, if skin contact occurs, wash the affected area with plenty of water for at least 15 minutes. If inhalation occurs, move to fresh air immediately and seek medical assistance if symptoms persist.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on